3-(2-Chloro-6-fluorobenzyl)-5-({5-[(4-methylphenyl)sulfanyl]-2-furyl}methylene)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C22H15ClFNO3S2
• Molecular Weight: 459.9 g/mol
• IUPAC Name: (5Z)-3-[(2-chloro-6-fluorophenyl)methyl]-5-[[5-(4-methylphenyl)sulfanylfuran-2-yl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C22H15ClFNO3S2/c1-13-5-8-15(9-6-13)29-20-10-7-14(28-20)11-19-21(26)25(22(27)30-19)12-16-17(23)3-2-4-18(16)24/h2-11H,12H2,1H3/b19-11-
• InChI Key: WHGIXSRYKKHWSS-ODLFYWEKSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)SC2=CC=C(O2)/C=C\3/C(=O)N(C(=O)S3)CC4=C(C=CC=C4Cl)F
• SMILES: CC1=CC=C(C=C1)SC2=CC=C(O2)C=C3C(=O)N(C(=O)S3)CC4=C(C=CC=C4Cl)F

Description

3-(2-Chloro-6-fluorobenzyl)-5-({5-[(4-methylphenyl)sulfanyl]-2-furyl}methylene)-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiazolidinedione derivative that exhibits remarkable biological activities, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of 3-(2-Chloro-6-fluorobenzyl)-5-({5-[(4-methylphenyl)sulfanyl]-2-furyl}methylene)-1,3-thiazolidine-2,4-dione is not fully understood. However, studies have suggested that it exerts its anti-cancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis. Additionally, it has been found to inhibit the activity of various enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
3-(2-Chloro-6-fluorobenzyl)-5-({5-[(4-methylphenyl)sulfanyl]-2-furyl}methylene)-1,3-thiazolidine-2,4-dione has been found to exhibit various biochemical and physiological effects. Studies have shown that it can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been found to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 3-(2-Chloro-6-fluorobenzyl)-5-({5-[(4-methylphenyl)sulfanyl]-2-furyl}methylene)-1,3-thiazolidine-2,4-dione in lab experiments is its potent anti-cancer activity. It can be used to study the mechanisms of cancer cell growth and proliferation and to develop new cancer therapies. However, one of the limitations is its complex synthesis method, which can make it challenging to obtain large quantities of the compound for lab experiments.

Future Directions

There are several future directions for research on 3-(2-Chloro-6-fluorobenzyl)-5-({5-[(4-methylphenyl)sulfanyl]-2-furyl}methylene)-1,3-thiazolidine-2,4-dione. One of the significant areas of research is its potential application in developing new cancer therapies. Additionally, it can be used to study the mechanisms of inflammation and oxidative stress and to develop new treatments for related diseases. Moreover, future research can focus on developing new and more efficient synthesis methods for this compound to make it more accessible for lab experiments.

Synthesis Methods

The synthesis of 3-(2-Chloro-6-fluorobenzyl)-5-({5-[(4-methylphenyl)sulfanyl]-2-furyl}methylene)-1,3-thiazolidine-2,4-dione involves a multi-step process that requires several reagents and solvents. The synthesis starts with the reaction of 2-chloro-6-fluorobenzylamine with 5-(4-methylphenylsulfanyl)-2-furaldehyde in the presence of a base to form the Schiff base intermediate. The Schiff base is then cyclized with thiosemicarbazide in the presence of a catalyst to yield the final product.

Scientific Research Applications

3-(2-Chloro-6-fluorobenzyl)-5-({5-[(4-methylphenyl)sulfanyl]-2-furyl}methylene)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential applications in various fields of scientific research. One of the significant areas of research is its anti-cancer activity. Studies have shown that this compound exhibits potent anti-cancer activity against various cancer cell lines, including breast cancer, colon cancer, and lung cancer. Moreover, it has been found to induce apoptosis in cancer cells, making it a promising candidate for cancer therapy.